Cas no 1882430-23-0 (5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine
• CAS No: 1882430-23-0
• MF: C₁₀H₉BrN₂OS
• MW: 285.16
• CID: 5080938
• Update Time: 2026-03-01

5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9BrN2OS/c1-14-6-2-3-7(8(11)4-6)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： ZHGOVHAIRVASOD-UHFFFAOYSA-N
• SMILES： BrC1C=C(OC)C=CC=1C1SC(N)=NC=1

Additional information on 5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine

Introduction to 5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine (CAS No. 1882430-23-0)

5-(2-Bromo-4-methoxyphenyl)thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1882430-23-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a thiazole core substituted with a 2-bromo-4-methoxyphenyl group, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The compound belongs to the thiazole family, a class of heterocycles widely recognized for their biological activity and versatility in medicinal chemistry. Thiazole derivatives have been extensively studied due to their role as pharmacophores in numerous therapeutic agents, including antimicrobial, anti-inflammatory, and anticancer drugs. The presence of both bromine and methoxy substituents in the aromatic ring of 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine introduces unique electronic and steric properties that can influence its interactions with biological targets.

In recent years, there has been a growing interest in developing novel thiazole-based compounds as potential candidates for treating various diseases. The structural motif of 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine has been explored in several preclinical studies for its potential pharmacological effects. Researchers have highlighted its ability to modulate enzyme activity and receptor binding, which are critical mechanisms in drug action. The bromine atom, in particular, serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine is its role as a key intermediate in the synthesis of more sophisticated pharmacological agents. The thiazole ring is known to be highly versatile, allowing for modifications at multiple positions to optimize potency and selectivity. The methoxy group enhances lipophilicity, while the bromine atom provides a site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug development.

Recent advancements in computational chemistry have further illuminated the potential of 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine as a lead compound. Molecular docking studies have demonstrated its binding affinity to various protein targets, including kinases and transcription factors implicated in cancer progression. These findings align with the broader trend of utilizing computational methods to accelerate the discovery of novel therapeutic agents.

The synthesis of 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine substituent at the 2-position and the methoxy group at the 4-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the time and resources required for its preparation.

From a medicinal chemistry perspective, 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine represents an excellent scaffold for designing new drugs. Its unique structural features make it suitable for targeting multiple disease pathways simultaneously. For instance, derivatives of this compound have shown promise in inhibiting both oncogenic kinases and inflammatory enzymes, suggesting broad therapeutic utility.

The pharmacokinetic properties of 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine are also of considerable interest. Studies have indicated that this compound exhibits reasonable solubility and bioavailability when formulated appropriately. These characteristics are essential for ensuring effective drug delivery and therapeutic efficacy. Additionally, its metabolic stability has been assessed through in vitro studies, providing insights into its potential duration of action in vivo.

In conclusion, 5-(2-bromo-4-methoxyphenyl)thiazol-2-amine (CAS No. 1882430-23-0) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.